3-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 3-[[(2-chloroacetyl)-propan-2-ylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C19H27ClN2O3/c1-15(2)22(18(23)11-20)13-17-9-6-10-21(12-17)19(24)25-14-16-7-4-3-5-8-16/h3-5,7-8,15,17H,6,9-14H2,1-2H3
• InChI Key: TYHRHTACRUPLDG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)CCl
• Molecular Formula: C19H27ClN2O3
• Molecular Weight: 366.9 g/mol

Description

This compound (CAS: 1353963-64-0) is a piperidine derivative featuring a benzyl ester group at position 1 and a chloro-acetyl-isopropyl-amino-methyl substituent at position 3 of the piperidine ring . It is classified as a tertiary amine and serves as a specialty chemical, likely utilized in pharmaceutical research as a synthetic intermediate or receptor ligand precursor. The molecular formula is C₁₇H₂₃ClN₂O₃ (molecular weight: 338.84 g/mol) .

Biological Activity

3-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is a synthetic compound that belongs to the class of piperidine derivatives. It has garnered interest due to its potential biological activities, which are often associated with similar compounds. This article explores the biological activity of this compound, including its pharmacological properties, structure-activity relationships (SAR), and potential therapeutic applications.

Chemical Structure and Properties

The compound has the molecular formula $C_{16}H_{21}ClN_2O_3$ and a molecular weight of 324.80 g/mol. The structure features a piperidine ring, a chloroacetyl group, and a benzyl ester functional group, which contribute to its chemical reactivity and biological activity.

Anti-inflammatory Effects

Compounds structurally related to piperidines have shown anti-inflammatory properties. Research indicates that certain derivatives can inhibit cyclooxygenase (COX) enzymes, which play a crucial role in inflammation pathways. For example, some piperidine derivatives exhibited comparable efficacy to indomethacin, a widely used anti-inflammatory drug .

Structure-Activity Relationship (SAR)

The SAR analysis reveals that modifications on the piperidine ring and substituents significantly influence biological activities. For example, the introduction of halogen atoms or alkyl chains can enhance antibacterial potency or alter anti-inflammatory effects. A study on related compounds demonstrated that specific substitutions led to varying degrees of COX inhibition, suggesting that careful design of substituents can optimize therapeutic efficacy .

Case Studies

• Antimicrobial Efficacy : A study conducted on various piperidine derivatives found that those containing chloroacetyl groups displayed enhanced antibacterial activity against strains like Staphylococcus aureus and Escherichia coli. The results indicated that the presence of electron-withdrawing groups improved interaction with bacterial targets, leading to increased antimicrobial effects .
• Anti-inflammatory Activity : Another investigation into piperidine analogs revealed that certain compounds could inhibit COX-2 more effectively than COX-1, suggesting potential for selective anti-inflammatory therapies with reduced gastrointestinal side effects .

Data Tables

Activity Type	Compound	IC50 (µM)	Notes
Antimicrobial	Various Piperidine Derivatives	5-20	Effective against Gram-positive bacteria
Anti-inflammatory	Piperidine Analog 1	9.17	Comparable to indomethacin
Anti-inflammatory	Piperidine Analog 2	8.23	Stronger COX-2 inhibition

Scientific Research Applications

Medicinal Chemistry Applications

1. Anticancer Activity
Research indicates that derivatives of piperidine compounds can exhibit anticancer properties. The compound may act as a precursor in the synthesis of more complex molecules that target cancer pathways. For example, compounds with similar structures have been studied for their ability to inhibit specific kinases involved in tumor growth .

2. Neurological Disorders
Piperidine derivatives are often explored for their neuroprotective effects. The structural features of 3-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester suggest potential interactions with neurotransmitter systems, which could be beneficial in treating conditions such as Alzheimer's disease or schizophrenia .

Synthesis and Derivatives

The synthesis of 3-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester can be achieved through various methods involving piperidine and chloroacetyl derivatives. This compound can serve as a building block for more complex derivatives tailored for specific biological activities.

Table 1: Synthesis Pathways

Step	Reagents	Conditions	Yield
1	Piperidine + Chloroacetyl chloride	Room temperature	High
2	Reaction with benzyl alcohol	Reflux	Moderate
3	Purification (e.g., recrystallization)	Ethanol	Variable

Case Studies

Case Study 1: Anticancer Research
A study published in Journal of Medicinal Chemistry explored the anticancer properties of piperidine derivatives. The results indicated that compounds similar to 3-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester exhibited significant inhibition of cancer cell proliferation in vitro, suggesting further investigation into this compound's potential .

Case Study 2: Neuropharmacology
In a study examining neuroprotective agents, researchers synthesized several piperidine derivatives, including the target compound. They found that these compounds could enhance neuronal survival under oxidative stress conditions, indicating their potential for treating neurodegenerative diseases .

Chemical Reactions Analysis

Hydrolysis of the Benzyl Ester

The benzyl ester group undergoes hydrolysis to yield the carboxylic acid derivative. This reaction is catalyzed by acidic or basic conditions, often using reagents like HCl (acidic hydrolysis) or NaOH (basic hydrolysis).

Reaction Type	Conditions	Reagents	Products
Acidic hydrolysis	Aqueous HCl, reflux	HCl, water	Piperidine-1-carboxylic acid
Basic hydrolysis	Aqueous NaOH, reflux	NaOH, water	Piperidine-1-carboxylate salt

Data inferred from similar esters in.

Nucleophilic Substitution of the Chloroacetyl Group

The chloroacetyl substituent can react with nucleophiles (e.g., amines, alcohols) to form new bonds. This reaction typically occurs under mild conditions, with bases like pyridine to absorb HCl byproduct.

Reaction Type	Conditions	Reagents	Products
Substitution with amine	RT, dichloromethane	Primary/secondary amine	Acetamide derivative
Substitution with alcohol	RT, dichloromethane	Alcohol, base (e.g., pyridine)	Acetate ester derivative

Supported by analogous chloroacetyl reactions in .

Amination and Acetylation

The isopropyl-amino group may participate in further derivatization:

• Acetylation : Reaction with acetic anhydride or acetyl chloride to form N-acetyl derivatives.

• Amidation : Coupling with carboxylic acids to form amides.

Reaction Type	Conditions	Reagents	Products
Acetylation	DCM, RT	AcCl, base (e.g., Et3N)	N-acetyl derivative
Amidation	DCM, coupling agents	Carboxylic acid, EDC/HOBt	Amide derivative

Based on synthesis methods in.

Peptide Coupling

The carboxylic acid group (post-ester hydrolysis) can undergo peptide bond formation with amino acids or peptides.

Reaction Type	Conditions	Reagents	Products
Peptide coupling	DMF, RT	Amino acid, EDC/HOBt	Peptide conjugate

Referenced in analogous carboxylic acid derivatives.

Elimination Reactions

Under high temperatures or strong bases, the chloroacetyl group may undergo elimination to form alkenes.

Reaction Type	Conditions	Reagents	Products
Elimination	Heat (e.g., 160°C), base	Pyridine, heat	Dehydrochlorinated derivative

Inferred from elimination reactions in.

Analytical Methods

Key techniques for characterization:

• NMR spectroscopy : Confirms structural integrity and purity.

• Mass spectrometry : Validates molecular weight and fragmentation patterns.

• Melting point determination : Assesses crystallinity and purity.

Supported by general analytical practices in.

Mechanism of Action

The compound’s interactions with biological targets (e.g., enzymes, receptors) are hypothesized to involve:

• Electrophilic attack : The chloroacetyl group may react with nucleophilic residues (e.g., cysteine in enzymes).

• Hydrogen bonding : The amino and carboxylic groups facilitate binding to polar regions of biomolecules.

Inferred from analogous piperidine derivatives in.

Comparison with Similar Compounds

Comparison with Structural Analogs

Positional and Stereochemical Isomers

Several closely related isomers and enantiomers exist:

• 4-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester: The chloro-acetyl group is at position 4 instead of 3, altering spatial interactions in molecular targets .
• 2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester: The substituent is attached to position 2, modifying the molecule’s conformational flexibility .

Table 1: Structural Comparison of Piperidine Analogs

Compound Name	Substituent Position	Molecular Formula	Molecular Weight (g/mol)	Key Feature
Target Compound (3-position)	3	C₁₇H₂₃ClN₂O₃	338.84	Chloro-acetyl-isopropyl-amino-methyl
(R)-3-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester	3	C₁₇H₂₃ClN₂O₃	338.84	R-enantiomer
4-Position Isomer	4	C₁₇H₂₃ClN₂O₃	338.84	Altered spatial orientation
2-Position Isomer	2	C₁₇H₂₃ClN₂O₃	338.84	Modified conformational flexibility

Heterocyclic Ring Variants

• (S)-2-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester: Replaces the six-membered piperidine ring with a five-membered pyrrolidine, reducing ring size and altering torsional angles. Molecular formula: C₁₇H₂₃ClN₂O₃ (same as piperidine analogs) .

Functional Group Modifications

• 1-((S)-2-Amino-propionyl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester: Substitutes the chloro-acetyl group with an amino-propionyl moiety, increasing polarity and introducing a primary amine (molecular formula: C₁₉H₂₉N₃O₃; molecular weight: 347.45 g/mol) .

Table 2: Functional Group and Ring System Comparisons

Compound Name	Heterocycle	Functional Group	Molecular Weight (g/mol)	Potential Application
Target Compound	Piperidine	Chloro-acetyl	338.84	Synthetic intermediate, receptor ligand
Pyrrolidine Analog (S)-2-...	Pyrrolidine	Chloro-acetyl	338.84	Conformationally restricted analogs
1-((S)-2-Amino-propionyl)-piperidin-3-yl...	Piperidine	Amino-propionyl	347.45	Peptide mimicry, prodrug development

Preparation Methods

Formation of the Piperidine Scaffold

The piperidine ring is typically synthesized via cyclization reactions. A common approach involves the Hantzsch dihydro-pyridine synthesis , followed by hydrogenation to yield the saturated ring. Alternatively, Mannich reactions using formaldehyde and ammonium acetate provide access to N-substituted piperidines. For the 3-substituted derivative, selective alkylation at the 3-position is critical.

Example Protocol:

• Starting Material : Piperidin-4-one is tosylated using p-toluenesulfonyl chloride in dichloromethane (DCM) with triethylamine as a base, yielding N-tosyl-piperidin-4-one.

• Oxidation : The ketone is oxidized using iodoxybenzoic acid (IBX) to generate α,β-unsaturated intermediates, which undergo conjugate addition with phenylboronic acid to install substituents.

Introduction of the Benzyl Ester Group

Esterification Strategies

The benzyl ester at the 1-position is introduced via Schotten-Baumann reaction or carbodiimide-mediated coupling .

Method from Patent Literature:

• Reagents : Benzyl chloroformate is reacted with piperidine in the presence of a base (e.g., NaOH) in a biphasic system (water/dichloromethane).

• Conditions : 0–5°C, 2 hours, yielding 1-benzyloxycarbonyl-piperidine with >95% purity.

• Challenges : Competing N-alkylation is suppressed by using a bulky base like N,N-diisopropylethylamine (DIPEA).

Functionalization at the 3-Position

Aminomethylation

The [(isopropyl-amino)-methyl] group is introduced via Mannich reaction or reductive amination :

Reductive Amination Protocol:

• Intermediate : 3-Formyl-piperidine-1-carboxylic acid benzyl ester is reacted with isopropylamine in methanol.

• Reducing Agent : Sodium cyanoborohydride (NaBH₃CN) at pH 5–6, 25°C, 12 hours.

• Yield : 78–85% after column chromatography.

Chloroacetylation

The chloroacetyl group is appended via nucleophilic acyl substitution :

• Reagents : Chloroacetyl chloride is added to the secondary amine (isopropyl-amino group) in DCM with DIPEA.

• Conditions : 0°C to room temperature, 4 hours, yielding the final product.

• Purity Control : Quaternary ammonium salts (e.g., tetrabutylammonium hydrogen sulfate) minimize dialkylation byproducts.

Comparative Analysis of Synthetic Routes

Method	Key Steps	Yield (%)	Purity (%)	Advantages	Limitations
Reductive Amination	Mannich reaction → Reductive amination → Chloroacetylation	72	98.2	High stereocontrol	Multi-step purification required
Conjugate Addition	IBX oxidation → Phenylboronic acid addition → Esterification	65	95.5	Regioselective	Requires specialized reagents (IBX)
One-Pot Alkylation	Simultaneous benzylation/chloroacetylation	58	90.1	Rapid	Low yield due to side reactions

Optimization Strategies

Catalytic Systems

• Quaternary Ammonium Salts : Tetrabutylammonium hydrogen sulfate (0.1 equiv) enhances reaction rates and selectivity during benzylation.

• Palladium Catalysts : Suzuki cross-coupling optimizes aryl group introductions but is less relevant for this target.

Solvent Effects

• Polar Aprotic Solvents : Acetonitrile improves solubility of intermediates during chloroacetylation.

• Low-Temperature Conditions : Reactions at 0–5°C suppress hydrolysis of the chloroacetyl group.

Characterization and Quality Control

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 7.35–7.28 (m, 5H, Ar-H), 5.15 (s, 2H, OCH₂Ph), 3.98–3.85 (m, 2H, piperidine-H), 3.42 (t, J=6.0 Hz, 2H, NCH₂), 2.75–2.65 (m, 1H, CH(CH₃)₂), 1.85–1.70 (m, 4H, piperidine-H), 1.45 (d, J=6.8 Hz, 6H, CH(CH₃)₂).

• HPLC : Retention time 12.3 min (C18 column, acetonitrile/water 70:30).

Impurity Profiling

• Major Byproducts : Dialkylated amine (5–8%) and hydrolyzed chloroacetyl derivative (2–3%).

• Mitigation : Use of excess chloroacetyl chloride (1.5 equiv) and controlled pH during workup.

Industrial Scalability Considerations

• Cost-Efficiency : Benzyl chloroformate is preferred over carbodiimides for large-scale esterification.

• Waste Management : Solvent recovery (acetonitrile, DCM) reduces environmental impact.

Q & A

Q. How can the synthetic route for 3-{[(2-Chloro-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester be designed, and what intermediates are critical?

A multi-step synthesis typically involves:

• Core piperidine scaffold : Start with benzyl-4-(aminomethyl)piperidine-1-carboxylate (CAS 157023-34-2), a common intermediate for functionalization.
• Chloroacetylation : React the amino group with 2-chloroacetyl chloride in dichloromethane (DCM) using a base like triethylamine to form the chloroacetylated derivative.
• Isopropylamine coupling : Introduce isopropylamine via nucleophilic substitution under reflux in aprotic solvents (e.g., DMF), monitoring progress by TLC or LC-MS .
• Purification : Use silica gel chromatography with gradients of ethyl acetate/hexane to isolate the final product.

Q. What protection strategies are suitable for the piperidine nitrogen during synthesis?

• Benzyloxycarbonyl (Cbz) group : The benzyl ester in the parent structure (e.g., benzyl-4-(aminomethyl)piperidine-1-carboxylate) acts as a transient protecting group, removable via hydrogenolysis with Pd/C or Pd(OH)₂ .
• Alternative : Tert-butyl carbamate (Boc) groups can also protect amines but require acidic deprotection (e.g., TFA), which may interfere with chloroacetyl functionality .

Q. How can the purity and identity of the compound be confirmed?

• Chromatography : Reverse-phase HPLC (C18 column, acetonitrile/water gradient) ensures >95% purity.
• Spectroscopy :

• NMR : Confirm substitution patterns (e.g., δ 5.15 ppm for benzyl CH₂, δ 4.2–3.4 ppm for piperidine protons) .
• Mass spectrometry : Molecular ion [M+H]⁺ at m/z ~393.8 (calculated for C₂₁H₂₈ClN₂O₃) .

Q. What solvent systems optimize the coupling of isopropylamine to the chloroacetyl intermediate?

• Polar aprotic solvents (DMF, THF) at 80–100°C enhance nucleophilic substitution efficiency.
• Additives like DIPEA (N,N-diisopropylethylamine) improve reaction rates by scavenging HCl .

Advanced Research Questions

Q. How can stereochemical outcomes in the piperidine scaffold be controlled during synthesis?

• Chiral auxiliaries : Use enantiopure starting materials (e.g., (R)- or (S)-benzyl-4-(aminomethyl)piperidine-1-carboxylate) to dictate stereochemistry.
• Crystallography : Single-crystal X-ray analysis (e.g., as in Acta Cryst. E68, o2300) confirms absolute configuration .

Q. What mechanistic insights explain competing side reactions during chloroacetylation?

• Competing hydrolysis : Trace moisture in DCM can hydrolyze 2-chloroacetyl chloride to 2-chloroacetic acid. Control via rigorous solvent drying and inert atmospheres.
• Over-alkylation : Excess chloroacetyl chloride may lead to di-substitution; stoichiometric reagent use and low temperatures (0–5°C) mitigate this .

Q. How can computational methods predict the compound’s pharmacophore for biological studies?

• Docking simulations : Use software like AutoDock Vina to model interactions with targets (e.g., enzymes with piperidine-binding pockets).
• QSAR modeling : Correlate substituent effects (e.g., chloroacetyl vs. acetyl) with bioactivity data from analogs .

Q. What strategies resolve contradictions in reactivity data for piperidine derivatives?

• Kinetic studies : Compare reaction rates under varying conditions (e.g., solvent polarity, temperature) to identify rate-limiting steps.
• Isotopic labeling : Use ¹⁵N-labeled amines to track regioselectivity in substitution reactions .